Cas no 2137857-57-7 (rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans)

• Product Name: rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans
• CAS No: 2137857-57-7
• MF: C₁₀H₂₁Cl₃N₄O
• MW: 319.658939123154
• MDL: MFCD31689380
• CID: 5609546
• PubChem ID: 165477364
• Update Time: 2025-05-23

rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• EN300-817768
• 2137857-57-7
• rac-[(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-yl]methanamine trihydrochloride
• rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans

• MDL： MFCD31689380
• Inchi： 1S/C10H18N4O.3ClH/c1-13-3-4-15-9(5-11)10(13)8-6-12-7-14(8)2;;;/h6-7,9-10H,3-5,11H2,1-2H3;3*1H/t9-,10-;;;/m0.../s1
• InChI Key： ZJRLEHFCRGPRRI-QKEVMJATSA-N
• SMILES： Cl.Cl.Cl.O1CCN(C)[C@@H](C2=CN=CN2C)[C@@H]1CN

Computed Properties

• Exact Mass: 318.078094g/mol
• Monoisotopic Mass: 318.078094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3Ų

Additional information on rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans

Comprehensive Overview of rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans (CAS No. 2137857-57-7)

The compound rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans (CAS No. 2137857-57-7) is a highly specialized chiral molecule with significant potential in pharmaceutical research and development. This article delves into its chemical properties, synthesis, applications, and market relevance, while addressing frequently asked questions and trending topics in the field.

Chemical Structure and Properties: The compound features a morpholine core substituted with a 1-methyl-1H-imidazol-5-yl group and an aminomethyl side chain, with a trans configuration. The trihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation purposes. Its chiral centers at the 2R,3R positions contribute to its stereospecific interactions in biological systems.

Synthesis and Analytical Characterization: The synthesis of rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans involves multi-step organic transformations, including stereoselective reactions to achieve the desired trans configuration. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and stereochemical integrity. Researchers often inquire about optimized synthetic routes and scalability, which are critical for industrial applications.

Pharmaceutical Applications: This compound has garnered attention for its potential role in modulating specific biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases. Its morpholine and imidazole moieties are known to interact with enzymes and receptors, making it a candidate for drug discovery programs. Recent studies explore its utility in neurodegenerative disease research, aligning with the growing focus on CNS therapeutics.

Market Trends and Research Focus: The demand for chiral intermediates like rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans is rising, driven by the pharmaceutical industry's emphasis on precision medicine. Trends indicate increased interest in small molecule modulators and stereospecific compounds, reflecting broader shifts toward targeted therapies. SEO data reveals frequent searches for "chiral morpholine derivatives" and "imidazole-based drug candidates," underscoring the relevance of this compound.

Safety and Handling: While not classified as hazardous, proper handling protocols should be followed to ensure safety during laboratory use. Researchers often seek information on storage conditions (e.g., desiccated, cool environments) and compatibility with common solvents, which are essential for experimental reproducibility.

Future Directions: Ongoing research aims to elucidate the full therapeutic potential of rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans. Collaborative efforts between academia and industry are expected to accelerate its development, particularly in niche areas like orphan drug design and personalized medicine.

In summary, rac-(2R,3R)-4-methyl-3-(1-methyl-1H-imidazol-5-yl)morpholin-2-ylmethanamine trihydrochloride, trans represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery and beyond. Its unique structure and stereochemistry continue to inspire innovative research, addressing unmet medical needs and aligning with contemporary scientific trends.